Cas no 76980-51-3 (Octadecanedioic acid, 7-ethyl-)

• Product Name: Octadecanedioic acid, 7-ethyl-
• CAS No: 76980-51-3
• MF: C₂₀H₃₈O₄
• MW: 342.513327121735
• CID: 536946
• PubChem ID: 15607502
• Update Time: 2025-04-19

Octadecanedioic acid, 7-ethyl- Chemical and Physical Properties

Names and Identifiers

• Octadecanedioic acid, 7-ethyl-
• 7-ethyloctadecanedioic acid
• SCHEMBL2483230
• DTXSID00575667
• 76980-51-3

• Inchi： 1S/C20H38O4/c1-2-18(15-11-9-13-17-20(23)24)14-10-7-5-3-4-6-8-12-16-19(21)22/h18H,2-17H2,1H3,(H,21,22)(H,23,24)
• InChI Key： WPDNUCQHNPMNEO-UHFFFAOYSA-N
• SMILES： OC(CCCCCC(CC)CCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 342.27714
• Monoisotopic Mass: 342.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids